Cas no 1806046-33-2 (3-Bromo-5-cyano-4-(difluoromethyl)-2-nitropyridine)
3-Bromo-5-cyano-4-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-cyano-4-(difluoromethyl)-2-nitropyridine
-
- Inchi: 1S/C7H2BrF2N3O2/c8-5-4(6(9)10)3(1-11)2-12-7(5)13(14)15/h2,6H
- InChI Key: ODBRKHUHXMQNRM-UHFFFAOYSA-N
- SMILES: BrC1C([N+](=O)[O-])=NC=C(C#N)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 300
- XLogP3: 2
- Topological Polar Surface Area: 82.5
3-Bromo-5-cyano-4-(difluoromethyl)-2-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029060695-1g |
3-Bromo-5-cyano-4-(difluoromethyl)-2-nitropyridine |
1806046-33-2 | 97% | 1g |
$1,445.30 | 2022-04-01 |
3-Bromo-5-cyano-4-(difluoromethyl)-2-nitropyridine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-Bromo-5-cyano-4-(difluoromethyl)-2-nitropyridine
Comprehensive Overview of 3-Bromo-5-cyano-4-(difluoromethyl)-2-nitropyridine (CAS No. 1806046-33-2)
3-Bromo-5-cyano-4-(difluoromethyl)-2-nitropyridine (CAS No. 1806046-33-2) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique combination of functional groups, including bromo, cyano, difluoromethyl, and nitro substituents, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure (C7H4BrF2N3O2) and reactivity profile align with current trends in drug discovery and crop protection innovation.
Recent studies highlight the growing demand for fluorinated pyridines like 3-Bromo-5-cyano-4-(difluoromethyl)-2-nitropyridine due to their enhanced metabolic stability and membrane permeability – critical factors in developing next-generation pharmaceuticals. The compound's difluoromethyl group is particularly noteworthy, as fluorinated motifs are increasingly utilized to modulate lipophilicity and bioavailability in CNS-targeting drugs. Researchers are actively exploring its applications in kinase inhibitor design and antibacterial agents, with several patent filings referencing this scaffold.
From a synthetic chemistry perspective, the bromo-nitro-pyridine core of CAS 1806046-33-2 offers multiple sites for cross-coupling reactions, enabling efficient derivatization via Buchwald-Hartwig amination or Suzuki-Miyaura coupling. This adaptability makes it valuable for combinatorial chemistry approaches in medicinal chemistry. Analytical data shows the compound exhibits excellent stability under standard storage conditions (room temperature, inert atmosphere), though precautions against moisture are recommended for long-term preservation.
The agrochemical sector has shown parallel interest in this polyfunctionalized pyridine, particularly for developing novel pesticides with improved environmental profiles. Its structural features may contribute to resistance management strategies against increasingly resilient pests. Regulatory agencies' emphasis on sustainable chemistry has further driven innovation around such advanced intermediates, with computational studies suggesting favorable degradation pathways for related compounds.
Quality control protocols for 3-Bromo-5-cyano-4-(difluoromethyl)-2-nitropyridine typically involve HPLC purity verification (>98%) and comprehensive spectroscopic characterization (NMR, MS). Suppliers increasingly provide batch-specific analytical certificates to meet stringent research requirements. The compound's commercial availability has expanded significantly since 2020, reflecting its growing importance in high-throughput screening libraries and fragment-based drug design initiatives.
Emerging applications in material science are being investigated, with preliminary studies indicating potential utility in designing organic electronic materials. The electron-withdrawing nature of its substituents makes this nitropyridine derivative interesting for n-type semiconductor development. However, these applications remain exploratory compared to its well-established role in life sciences research.
Environmental and safety assessments of 1806046-33-2 follow standard green chemistry principles, with recommended handling procedures emphasizing proper ventilation and PPE. While not classified as hazardous under current regulations, its reactivity profile warrants professional handling in controlled laboratory environments. Disposal should comply with institutional guidelines for nitrogen-containing heterocycles.
The scientific literature reveals steadily increasing citations for 3-Bromo-5-cyano-4-(difluoromethyl)-2-nitropyridine since its first reported synthesis, particularly in journals focusing on medicinal chemistry and catalysis. Its price trajectory has stabilized following initial scarcity, with current market prices reflecting typical multigram-scale research quantities. Future developments may see expanded applications in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs) as interest in targeted protein degradation grows.
1806046-33-2 (3-Bromo-5-cyano-4-(difluoromethyl)-2-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)